Cas no 898440-18-1 (3,7,9-trimethyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,7,9-trimethyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898440-18-1
• MF: C₁₃H₁₈N₆O₂
• MW: 290.321021556854
• CID: 5484224
• PubChem ID: 16415796
• Update Time: 2025-11-01

3,7,9-trimethyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-3,7,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione
• STK854556
• AKOS005630994
• F2644-0012
• 898440-18-1
• 3,7,9-trimethyl-1-(propan-2-yl)-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
• 3,7,9-trimethyl-1-propan-2-yl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3,7,9-trimethyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C13H18N6O2/c1-7(2)19-12-14-10-9(18(12)6-8(3)15-19)11(20)17(5)13(21)16(10)4/h7H,6H2,1-5H3
• InChI Key： XNFMSJHZWKQIMI-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C(C)C)N=C(C)CN32)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 290.14912384g/mol
• Monoisotopic Mass: 290.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74Ų

Additional information on 3,7,9-trimethyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

Professional Introduction to Compound with CAS No. 898440-18-1 and Product Name: 3,7,9-trimethyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione

The compound with the CAS number 898440-18-1 and the product name 3,7,9-trimethyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate heterocyclic molecule has garnered considerable attention due to its unique structural framework and potential biological activities. The compound belongs to the class of triazino[4,3-g]purine derivatives, which are known for their diverse pharmacological properties and have been extensively studied in the context of drug discovery and development.

At the core of this compound's structure lies a complex arrangement of nitrogen-containing rings, which contribute to its distinct chemical and biological characteristics. The presence of multiple methyl and alkoxy substituents further enhances its molecular complexity and influences its reactivity and interactions with biological targets. The 3,7,9-trimethyl moiety and the 1-(propan-2-yl) group are particularly noteworthy, as they introduce specific steric and electronic properties that can modulate the compound's biological activity.

Recent research in the field of heterocyclic chemistry has highlighted the importance of triazino[4,3-g]purine derivatives in medicinal chemistry. These compounds have shown promise as scaffolds for developing novel therapeutic agents due to their ability to interact with various biological pathways. The 6,8-dione functional group in the molecule is particularly interesting from a chemical perspective, as it can participate in hydrogen bonding and other non-covalent interactions with biological targets. These interactions are crucial for the compound's binding affinity and efficacy.

In terms of biological activity, preliminary studies on 3,7,9-trimethyl-1-(propan-2-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione have suggested potential applications in several therapeutic areas. The compound's structural features suggest that it may exhibit inhibitory effects on enzymes or receptors involved in inflammatory responses and cancer progression. Additionally, its ability to modulate DNA repair mechanisms makes it an attractive candidate for further investigation in the context of anticancer therapy.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions and protecting group strategies has been crucial in achieving the desired molecular architecture. These synthetic methodologies not only highlight the ingenuity of modern chemical research but also pave the way for the development of similar compounds with tailored biological activities.

From a computational chemistry perspective, 3,7,9-trimethyl, 1-(propan,2)yl, 1H,4H,6H,7H,8H,9H--1,2,4triazino[,4,3-g]purine--6,8-dione has been subjected to extensive molecular modeling studies to understand its interactions with potential biological targets. These studies have provided valuable insights into the compound's binding mode and have helped refine its structure for improved efficacy. The integration of experimental data with computational predictions has been instrumental in guiding the optimization process.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals and specialty chemicals. For instance，the ability to interact with biological targets suggests that it may be effective in developing novel pesticides or herbicides that target specific enzymatic pathways in plants or pests.

As research continues to uncover new applications for this compound，it is likely that its significance will grow even further。The development of new synthetic methodologies will be crucial in enabling access to analogues with enhanced properties，and collaboration between chemists，biologists，and pharmacologists will be essential in realizing its full potential.

In conclusion，the compound with CAS no. 898440-18-1，known as 3,7,9-trimethyl--(propan--2)yl--1H,4H,6H,7H,8H,9H--1，2，4triazino[,4,3-g]purine--6，8-dione is a remarkable example of modern chemical innovation。Its complex structure، unique properties، and potential applications make it a subject of intense interest among researchers。As our understanding of its biology expands，so too will its role in advancing therapeutic interventions across multiple disciplines。